2-((Dimethylamino)methyl)-4-(trifluoromethoxy)phenol
Cat. No. B6319366
M. Wt: 235.20 g/mol
InChI Key: RMMZUQRYXJGXHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06903239B2
Procedure details
130 g of 4-trifluoromethoxyphenol are initially charged in 97 ml of 40% aqueous dimethylamine solution and cooled to 3° C. At 0-5° C., 66 ml of 37% aqueous formaldehyde solution are added dropwise within 45 min. The mixture is kept at 5-10° C. for a further 2 hours and is subsequently stirred at room temperature for 19 hours. It is cooled again to 0° C., 4.9 ml of 40% aqueous dimethylamine solution are added and 3.3 ml of 37% aqueous formaldehyde solution are subsequently added dropwise. The mixture is stirred at room temperature for a further 3 hours. The mixture is admixed with 100 ml of water. The organic phase is removed, the aqueous phase is extracted twice with dichloromethane, the combined organic phases are dried and the solvent is distilled off under reduced pressure. The crude product is subsequently fractionally distilled under reduced pressure. 118 g (69% of theory) of a light yellow liquid having a boiling point of 110-112° C. at 18 mbar were obtained.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:12])([F:11])[O:3][C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1.[CH2:13]=O.O.[CH3:16][NH:17][CH3:18]>>[OH:10][C:7]1[CH:6]=[CH:5][C:4]([O:3][C:2]([F:11])([F:12])[F:1])=[CH:9][C:8]=1[CH2:16][N:17]([CH3:13])[CH3:18]
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Inputs
Step One
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Name
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Quantity
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130 g
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Type
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reactant
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Smiles
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FC(OC1=CC=C(C=C1)O)(F)F
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Name
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Quantity
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97 mL
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Type
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reactant
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Smiles
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CNC
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Step Two
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Name
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Quantity
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66 mL
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Type
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reactant
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Smiles
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C=O
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Step Three
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Name
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Quantity
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3.3 mL
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Type
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reactant
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Smiles
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C=O
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Step Four
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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O
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Step Five
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Name
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Quantity
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4.9 mL
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Type
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reactant
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Smiles
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CNC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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3 °C
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Stirring
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Type
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CUSTOM
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Details
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is subsequently stirred at room temperature for 19 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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It is cooled again to 0° C.
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STIRRING
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Type
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STIRRING
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Details
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The mixture is stirred at room temperature for a further 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase is removed
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase is extracted twice with dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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the combined organic phases are dried
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent is distilled off under reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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The crude product is subsequently fractionally distilled under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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were obtained
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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OC1=C(CN(C)C)C=C(C=C1)OC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
